Cas no 537667-33-7 (4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol)
537667-33-7 structure
Product Name:4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
CAS No:537667-33-7
MF:C12H10N6O
MW:254.247400760651
CID:6604406
PubChem ID:135439802
Update Time:2024-01-03
4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
- (E)-4-((2-(9H-purin-6-yl)hydrazono)methyl)phenol
- Benzaldehyde, 4-hydroxy-, 2-(9H-purin-6-yl)hydrazone
- 4-[(E)-(1H-purin-6-ylhydrazono)methyl]phenol
- CHEMBL2002818
- SR-01000007342-1
- AKOS002326420
- 4-[(1E)-[2-(9H-PURIN-6-YL)HYDRAZIN-1-YLIDENE]METHYL]PHENOL
- SR-01000007342
- 537667-33-7
- F0578-0145
- 4-[(E)-(7H-purin-6-ylhydrazinylidene)methyl]phenol
-
- Inchi: 1S/C12H10N6O/c19-9-3-1-8(2-4-9)5-17-18-12-10-11(14-6-13-10)15-7-16-12/h1-7,19H,(H2,13,14,15,16,18)
- InChI Key: BGFMWJDEKXHWRD-UHFFFAOYSA-N
- SMILES: C(=NNC1=C2C(=NC=N1)NC=N2)C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 254.09160896g/mol
- Monoisotopic Mass: 254.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 99.1Ų
4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0578-0145-2μmol |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-5μmol |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-10μmol |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-20μmol |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-1mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-2mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-3mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-4mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-5mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0578-0145-10mg |
4-[(1E)-[2-(9H-purin-6-yl)hydrazin-1-ylidene]methyl]phenol |
537667-33-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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